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Compound of Interest

Compound Name: DL-Alanine-15N

Cat. No.: B1604622

For researchers, scientists, and drug development professionals utilizing DL-Alanine-15N, a
stable, non-radioactive isotopically labeled amino acid, ensuring safe handling and proper
disposal is paramount for both personal safety and experimental integrity. This guide provides
essential, immediate safety and logistical information, including operational and disposal plans,
to foster a secure and efficient laboratory environment.

Immediate Safety and Handling Protocols

While DL-Alanine-15N is not classified as a hazardous substance, it is crucial to adhere to
good industrial hygiene and safety practices.[1][2] The primary routes of exposure are
inhalation, ingestion, and contact with skin or eyes. Potential effects of exposure include
respiratory tract, skin, and eye irritation.[3]

Personal Protective Equipment (PPE):

A comprehensive approach to personal protection is the first line of defense. The following PPE
iIs recommended when handling DL-Alanine-15N:
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PPE Category Item Specification

o Must conform to European
) Safety glasses with side
Eye Protection Standard EN166 or OSHA 29

shields or goggles
CFR 1910.133.[4][5]

Chemical-resistant gloves
Hand Protection Protective gloves suitable for handling fine

powders.

] Should be worn to prevent skin
Body Protection Laboratory coat
contact.

Recommended when handling
_ _ NIOSH/CEN approved N )
Respiratory Protection ) large quantities or if dust
respirator L
formation is likely.[3][6]

Operational Workflow: From Receipt to Disposal

A structured workflow ensures that DL-Alanine-15N is handled safely and efficiently throughout
its lifecycle in the laboratory.
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Caption: A logical workflow for the safe handling of DL-Alanine-15N.

Step-by-Step Guidance:
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Receiving and Inspection: Upon receipt, visually inspect the container for any damage or
leaks. Ensure the label clearly identifies the contents as DL-Alanine-15N.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area.[1][7] It should be kept away from strong oxidizing agents.[2][5]

Sample Preparation: When preparing solutions, avoid the formation of dust. Use a fume
hood or a well-ventilated area for weighing and transferring the powder.

Experimental Use: During experimental procedures, such as metabolic labeling or NMR
spectroscopy, adhere to all laboratory-specific safety protocols.

Decontamination: After use, thoroughly clean all surfaces and equipment that have come
into contact with DL-Alanine-15N.

Waste Disposal: As a non-hazardous substance, DL-Alanine-15N can typically be disposed
of with regular chemical waste, but always in accordance with local, state, and federal
regulations.[3][6] Do not let the product enter drains.[3]

In Case of Exposure: First Aid Measures

Immediate and appropriate first aid is crucial in the event of accidental exposure:

After inhalation: Move the individual to fresh air. If breathing is difficult, seek medical
attention.[3]

After skin contact: Wash the affected area with soap and plenty of water.[3]

After eye contact: Rinse the eyes with water as a precaution.[3]

After ingestion: Rinse the mouth with water and consult a physician.[3]

Physical and Chemical Properties

The following table summarizes key quantitative data for DL-Alanine-15N:
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Property Value

Molecular Formula CsH7°NO2

Molecular Weight 90.09 g/mol [8][9]

Appearance White crystalline powder/solid[1]
Melting Point 289 °C (decomposes)|[8]
Isotopic Purity > 98 atom % °N[8][9]

Room temperature, away from light and
Storage Temperature ]
moisture[10]

Disposal Plan

The disposal of DL-Alanine-15N and its containers should be handled responsibly:

e Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[3]

» Contaminated Materials: Any materials, such as gloves or wipes, that have come into contact
with the compound should be placed in a sealed container and disposed of according to
institutional guidelines.

o Containers: Empty containers should be disposed of as unused product.[3]

By adhering to these safety and logistical guidelines, researchers can confidently and safely
incorporate DL-Alanine-15N into their vital work, fostering a culture of safety and scientific
excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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